Cas no 2374-65-4 (1-Dodecanesulfonicacid, methyl ester)
2374-65-4 structure
Product Name:1-Dodecanesulfonicacid, methyl ester
CAS No:2374-65-4
MF:C13H28O3S
MW:264.42462348938
CID:267967
PubChem ID:6365141
Update Time:2025-04-19
1-Dodecanesulfonicacid, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Dodecanesulfonicacid, methyl ester
- methyl dodecane-1-sulfonate
- Methyl 1-dodecanesulfonate
- 2374-65-4
- SCHEMBL7142815
- DTXSID80178413
- METHYL DODECANESULFONATE
- 1-Dodecanesulfonic acid, methyl ester
-
- Inchi: 1S/C13H28O3S/c1-3-4-5-6-7-8-9-10-11-12-13-17(14,15)16-2/h3-13H2,1-2H3
- InChI Key: UJQFDNSGJXSEGG-UHFFFAOYSA-N
- SMILES: S(CCCCCCCCCCCC)(=O)(=O)OC
Computed Properties
- Exact Mass: 264.17604
- Monoisotopic Mass: 264.175915
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 12
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 5.2
- Topological Polar Surface Area: 51.8
Experimental Properties
- Density: 0.977
- Boiling Point: 370.9°Cat760mmHg
- Flash Point: 178.1°C
- Refractive Index: 1.45
- PSA: 43.37
1-Dodecanesulfonicacid, methyl ester Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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